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Compound of Interest

Compound Name: Chromium(3+) perchlorate

Cat. No.: B078376

Application Note & Protocol

This document provides a comprehensive guide for the safe handling and use of
Chromium(3+) perchlorate, with a focus on its common hexahydrate form (Cr(ClOa4)3-6H20),
for researchers, scientists, and drug development professionals. Due to its hazardous nature
as a strong oxidizer and corrosive agent, strict adherence to these protocols is essential to
ensure laboratory safety.

Safety and Hazard Information
Chromium(3+) perchlorate is a hazardous chemical that requires careful handling to prevent
injury and contamination.[1] It is classified as a corrosive and an oxidizing agent.[2][3]

1.1 Health Hazards:

o Eye Contact: Can cause severe chemical burns and serious eye damage.[1] Vapors or mists
may be extremely irritating.[1]

o Skin Contact: May produce chemical burns upon direct contact.[1] While Cr(lll) compounds
are less likely to cause chrome ulcerations than Cr(VI) compounds, they can cause allergic
dermatitis in individuals with prior sensitization.[4][5]

 Inhalation: Inhalation of dust, mist, or vapors should be avoided.[1] Fumes from combustion
or decomposition are toxic.[1]
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 Ingestion: Accidental ingestion can be damaging to health, potentially causing chemical
burns in the oral cavity and gastrointestinal tract, and may lead to kidney injury.[1][5]

e Chronic Exposure: There is limited evidence of carcinogenic effects and possible risks of
impaired fertility.[1][6]

1.2 Fire and Explosion Hazards:

As a perchlorate, it is a strong oxidizing agent and can increase the intensity of a fire.[1]

It may react with reducing agents, organic compounds, and other combustible materials to
generate heat, potentially leading to fire or explosion.[1][6]

Heating may cause expansion or decomposition, leading to violent rupture of containers.[1]

Contact with strong acids, like concentrated sulfuric acid, can liberate explosive chlorine
dioxide gas.[1]

Physical and Chemical Properties

The following table summarizes the key quantitative data for Chromium(3+) perchlorate

hexahydrate.
Property Value Reference
Chemical Formula Cr(ClO4)3-6H20 [7]
Molecular Weight 458.4 g/mol [71[8]
Appearance Cyi':m or dark blue crystalline Be

solid

Solubility in Water 130 g/100 mL at 20 °C [2]
Solubility in other solvents Soluble in ethanol [2][7]
CAS Number 55147-94-9 (hexahydrate) [21[71[8]

Experimental Protocols
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3.1 Personal Protective Equipment (PPE) and Engineering Controls:

A mandatory workflow for ensuring safety before handling Chromium(3+) perchlorate is
outlined below.
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Preparation Phase

Begin Work with Verify availability and location |
Chromium(3+) Perchlorate of a spill kit for oxidizers. )<
\4
Ensure a certified chemical Confirm unobstructed access to
fume hood is operational. safety shower and eyewash station.

Handling Phase
‘( Don appropriate Personal Proceed with
~ | Protective Equipment (PPE) Experimental Work
Hand Body Minimum Eye
Protection Protection Protection

v Personal Brotective Eqgiipment v

(Chemical-resistant gloves Chemical splash gogglesj

(e.g., PVC, Neoprene). and a full-face shield.

(Flame-retardant lab coat.j

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE iy & i

Incident Occurs

0 Oa
Skin/Hair Eye .
Contagt Contact Inhalation
Immediate Actions
A4 A4 A4
Alert nearby personnel and Remove all contaminated clothing Rinse eyes cautiously with water e ® e il i el
call for emergency response. and footwear immediately. for several minutes (eyewash station). :
A4 A/
Evacuate the immediate area Flush affected skin with large
if necessary. amounts of water (safety shower).

Follow-up
A/

Seek immediate medical attention.
Show SDS to the physician.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Step-by-Step Guide to Handling Chromium(3+)
Perchlorate in the Lab]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078376#step-by-step-guide-to-handling-chromium-3-
perchlorate-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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